![molecular formula C20H15BrFNO5S B286166 methyl [(5E)-5-{3-bromo-4-[(3-fluorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate](/img/structure/B286166.png)
methyl [(5E)-5-{3-bromo-4-[(3-fluorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate
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Overview
Description
Methyl [(5E)-5-{3-bromo-4-[(3-fluorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of Methyl [(5E)-5-{3-bromo-4-[(3-fluorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate is not fully understood. However, it has been suggested that the compound acts by inhibiting the activity of various enzymes and proteins involved in the growth and proliferation of cancer cells. It has also been found to inhibit the activity of certain enzymes involved in the biosynthesis of bacterial cell walls, leading to the inhibition of bacterial growth.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, leading to their death. It has also been found to exhibit anti-inflammatory and antioxidant activities, which may contribute to its potential use in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of Methyl [(5E)-5-{3-bromo-4-[(3-fluorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate is its potential use in the development of new drugs for the treatment of various diseases. It has also been found to exhibit significant antimicrobial and antifungal activities, making it a potential candidate for the development of new antibiotics. However, one of the major limitations of this compound is its limited solubility in water, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research on Methyl [(5E)-5-{3-bromo-4-[(3-fluorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate. One of the major areas of research is the development of new drugs based on this compound for the treatment of various diseases. It is also important to study the mechanism of action of this compound in more detail to understand its potential use in the treatment of various diseases. Further research is also needed to study the pharmacokinetics and pharmacodynamics of this compound to optimize its efficacy and safety.
Synthesis Methods
Methyl [(5E)-5-{3-bromo-4-[(3-fluorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate can be synthesized through a multi-step process involving the reaction of various reagents. The synthesis method involves the reaction of 3-bromo-4-hydroxybenzaldehyde with 3-fluorobenzyl bromide in the presence of a base to form 3-bromo-4-[(3-fluorobenzyl)oxy]benzaldehyde. This intermediate is then reacted with thiosemicarbazide to form the corresponding thiosemicarbazone. The thiosemicarbazone is then reacted with methyl acetoacetate in the presence of a base to form the final product.
Scientific Research Applications
Methyl [(5E)-5-{3-bromo-4-[(3-fluorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of research is the development of new drugs for the treatment of various diseases. This compound has been found to exhibit significant antimicrobial, antifungal, and anticancer activities. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.
Properties
Molecular Formula |
C20H15BrFNO5S |
---|---|
Molecular Weight |
480.3 g/mol |
IUPAC Name |
methyl 2-[(5E)-5-[[3-bromo-4-[(3-fluorophenyl)methoxy]phenyl]methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetate |
InChI |
InChI=1S/C20H15BrFNO5S/c1-27-18(24)10-23-19(25)17(29-20(23)26)9-12-5-6-16(15(21)8-12)28-11-13-3-2-4-14(22)7-13/h2-9H,10-11H2,1H3/b17-9+ |
InChI Key |
KPQNAHFDEOTUED-RQZCQDPDSA-N |
Isomeric SMILES |
COC(=O)CN1C(=O)/C(=C\C2=CC(=C(C=C2)OCC3=CC(=CC=C3)F)Br)/SC1=O |
SMILES |
COC(=O)CN1C(=O)C(=CC2=CC(=C(C=C2)OCC3=CC(=CC=C3)F)Br)SC1=O |
Canonical SMILES |
COC(=O)CN1C(=O)C(=CC2=CC(=C(C=C2)OCC3=CC(=CC=C3)F)Br)SC1=O |
Origin of Product |
United States |
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